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Get Quote
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A Note on Nomenclature: Initial searches for "isobutyl vinyl acetate" did not yield a distinct,
commonly referenced chemical entity. It is plausible that this term is a conflation of two related,
industrially significant compounds: isobutyl acetate and vinyl acetate. This guide will focus on
the comprehensive chemical properties of isobutyl acetate, a widely used solvent and flavoring
agent. Relevant distinctions and properties of vinyl acetate and the related isobuty! vinyl ether
will be addressed for clarity where appropriate.

Introduction to Isobutyl Acetate

Isobutyl acetate (IUPAC name: 2-methylpropyl acetate) is an organic compound and a common
ester with the molecular formula CeH120:. It is the ester formed from the reaction of isobutanol
with acetic acid.[1][2] Structurally, it is one of four isomers of butyl acetate, the others being n-
butyl acetate, sec-butyl acetate, and tert-butyl acetate.[1] At low concentrations, it possesses a
characteristic fruity, floral odor reminiscent of raspberries and pears, and is found naturally in
these and other plants.[1] This property lends to its use as a flavoring agent. However, at
higher concentrations, the odor can become unpleasant and may lead to symptoms of central
nervous system depression.[1] In industrial settings, it is primarily valued as a solvent for a
wide range of materials including lacquers, nitrocellulose, polymers, and resins.[1][2]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1584889#bc-rfq
https://en.wikipedia.org/wiki/Isobutyl_acetate
https://archemco.com/2023/09/07/isobutyl-acetate-specifications-and-applications/
https://en.wikipedia.org/wiki/Isobutyl_acetate
https://en.wikipedia.org/wiki/Isobutyl_acetate
https://en.wikipedia.org/wiki/Isobutyl_acetate
https://en.wikipedia.org/wiki/Isobutyl_acetate
https://archemco.com/2023/09/07/isobutyl-acetate-specifications-and-applications/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

Isobutyl acetate is a clear, colorless liquid with a range of physical and chemical properties that

dictate its applications.[3] It is less dense than water and is only slightly soluble in it.[1][2][3]

Conversely, it is highly miscible with most common organic solvents, such as alcohols, ketones,

glycols, and other esters.[2]

Tabulated Physical Properties

Property Value Source(s)
Molecular Formula CeH1202 [3]

Molar Mass 116.16 g/mol [11[3]
Appearance Colorless liquid [1]

Odor Fruity, floral [11[3]
IUPAC Name 2-Methylpropyl acetate [11[3]

CAS Number 110-19-0 [1][3]
Density 0.875 g/cm? [1]

Melting Point -99 °C (-146 °F) [1][2]
Boiling Point 118 °C (244 °F) [11[2]

Solubility in Water

0.63-0.7 g/100g at 20 °C

[1]2]

Vapor Pressure

13 mmHg at 20 °C

[1]

Flash Point

18 °C (64 °F)

[1](2]

Autoignition Temperature

423 °C (793 °F)

[3]

Refractive Index

1.3902 at 20 °C

[3]

Vapor Density

4.0 (Air = 1)

[3]

Synthesis of Isobutyl Acetate
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The primary industrial method for synthesizing isobutyl acetate is the Fischer esterification of
isobutanol with acetic acid. This reaction is typically catalyzed by a strong acid, such as sulfuric
acid, and involves heating the reactants to drive the equilibrium towards the formation of the
ester and water.[1]

Reaction Mechanism: Fischer Esterification

The mechanism involves the protonation of the acetic acid's carbonyl oxygen by the acid
catalyst, which activates the carbonyl carbon for nucleophilic attack by the oxygen of
isobutanol. A tetrahedral intermediate is formed, followed by proton transfer and the elimination
of a water molecule to yield the protonated ester. Deprotonation of this species regenerates the
acid catalyst and produces the final isobutyl acetate product.

Reactants
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Caption: Fischer Esterification of Isobutyl Acetate.

Experimental Protocol: Laboratory Scale Synthesis

o Apparatus Setup: Assemble a reflux apparatus consisting of a round-bottom flask, a Dean-
Stark trap filled with a suitable solvent (e.g., toluene) to remove water azeotropically, and a
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condenser.

o Charging the Reactor: To the round-bottom flask, add equimolar amounts of isobutanol and
glacial acetic acid.

o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid
(approximately 1-2% of the total reactant weight).

o Heating and Reflux: Heat the mixture to reflux. The water produced during the reaction will
be collected in the Dean-Stark trap.

e Reaction Monitoring: Continue the reflux until no more water is collected in the trap,
indicating the reaction is complete.

o Work-up:
o Cool the reaction mixture to room temperature.

o Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution to neutralize the acidic catalyst.

o Wash with brine to remove any remaining water-soluble impurities.
o Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

« Purification: Purify the crude isobutyl acetate by fractional distillation to obtain the final
product.

Chemical Reactivity and Stability
Isobutyl acetate's reactivity is primarily centered around its ester functional group.
e Hydrolysis: In the presence of acids or bases, isobutyl acetate can be hydrolyzed back to

isobutanol and acetic acid (or its carboxylate salt). The reaction is the reverse of the Fischer
esterification.

» Transesterification: It can undergo transesterification with other alcohols in the presence of
an acid or base catalyst to form a different ester and isobutanol.
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» Flammability: Isobutyl acetate is a highly flammable liquid with a low flash point, and its
vapors can form explosive mixtures with air.[1][2]

e Reactions with Strong Agents: It can react exothermically with strong oxidizing agents and
bases. Combination with strong reducing agents may generate flammable hydrogen gas.[3]

Spectroscopic Analysis

Spectroscopic data is crucial for the identification and quality control of isobutyl acetate.

Spectroscopic Data Characteristic Features

- A doublet for the six methyl protons of the

isobutyl group. - A multiplet for the single

methine proton of the isobutyl group. - A doublet
1H NMR _

for the two methylene protons adjacent to the

oxygen atom. - A singlet for the three methyl

protons of the acetyl group.

- A peak for the carbonyl carbon. - A peak for the

methylene carbon of the isobutyl group. - A peak
13C NMR for the methine carbon of the isobutyl group. -

Peaks for the methyl carbons of the isobutyl and

acetyl groups.

- A strong C=0 stretching band characteristic of
IR Spectroscopy esters (around 1740 cm~1). - C-O stretching

bands. - C-H stretching and bending vibrations.

- A molecular ion peak corresponding to its
Mass Spectrometry molecular weight (116.16 g/mol ). -

Characteristic fragmentation patterns for esters.

Applications in Research and Industry

The favorable solvent properties of isobutyl acetate make it a versatile chemical in various
sectors.[2]
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o Paints and Coatings: It is extensively used as a solvent for wood varnishes, architectural
coatings, and printing inks due to its good solvent activity and low surface tension.[2]

» Adhesives and Sealants: Its ability to dissolve a wide variety of resins makes it a key
component in the formulation of adhesives and sealants.[2][3]

e Personal Care Products: It can be found in the formulation of some personal care products
and cleaners.[2]

o Flavoring Agent: Due to its fruity aroma, it is used in the food industry as a synthetic flavoring
agent.

e Pharmaceuticals: In drug development and manufacturing, it can be used as a process
solvent for extraction and purification, and in the formulation of certain topical preparations.

Related Compounds of Interest

As mentioned, the query for "isobutyl vinyl acetate” may have been intended for related vinyl
compounds.

e Vinyl Acetate: This is the acetate ester of vinyl alcohol (C4aHeO2). It is a key monomer used in
the production of polyvinyl acetate (PVA) and other copolymers, which are widely used in
adhesives, paints, and textiles.[4] It is a colorless, flammable liquid with a sweet, fruity smell.

[4]

e |sobutyl Vinyl Ether: This compound (CeH120) features an isobutoxy group attached to a
vinyl group.[5] It is a chemically active molecule due to its carbon-carbon double bond and is
used in the synthesis of polymers and other organic derivatives.[5][6][7] It is a colorless,
highly flammable liquid.[5]

Safety and Handling

Isobutyl acetate is considered hazardous at high concentrations.[2]

« Inhalation: High vapor concentrations can cause irritation to the respiratory tract, dizziness,
nausea, and headache.[1]

e Eye and Skin Contact: It can cause irritation upon contact with eyes and skin.
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o Flammability: It is a flammable liquid and should be stored in a cool, well-ventilated area
away from sources of ignition.[2]

e Personal Protective Equipment (PPE): When handling isobutyl acetate, appropriate PPE,
including safety goggles, gloves, and respiratory protection (if ventilation is inadequate),
should be worn.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-Depth Technical Guide to Isobutyl Acetate:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584889/docs#an-in-depth-technical-guide-to-
isobutyl-acetate-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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